Cas no 364626-67-5 (6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene)

• Product Name: 6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene
• CAS No: 364626-67-5
• MF: C₁₅H₁₉Br
• MW: 279.215363740921
• CID: 297273
• PubChem ID: 10956849
• Update Time: 2025-06-11

6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene
• 6-BROMO-1,1,4,4,7-PENTAMETHYL-1,4-DIHYDRO-NAPHTHALENE
• 6-bromo-1,1,4,4,7-pentamethylnaphthalene
• Naphthalene,6-bromo-1,4-dihydro-1,1,4,4,7-pentamethyl-
• 2-bromo-3,5,5,8,8-pentamethyl-5,8-dihydronaphthalene
• 6-bromo-1,1,4,4,7-pentamethyl-1,4-dihydro-naphthalen
• DTXSID10449800
• 364626-67-5
• NPVIBWATZCPDIH-UHFFFAOYSA-N
• SCHEMBL4711277

• MDL： MFCD11053551
• Inchi： 1S/C15H19Br/c1-10-8-11-12(9-13(10)16)15(4,5)7-6-14(11,2)3/h6-9H,1-5H3
• InChI Key： NPVIBWATZCPDIH-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2=C(C=1)C(C)(C)C=CC2(C)C

Computed Properties

• Exact Mass: 278.06700
• Monoisotopic Mass: 278.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.88250

Additional information on 6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene

Professional Introduction to 6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene (CAS No. 364626-67-5) in Modern Chemical Research

The compound 6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene (CAS No. 364626-67-5) represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. As a brominated derivative of dihydronaphthalene with multiple alkyl substituents, this molecule has garnered considerable attention due to its versatile structural features and potential applications in drug development and material science. The presence of a bromine atom at the 6-position enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has increasingly leveraged brominated heterocycles like 6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene for the synthesis of novel bioactive compounds. The unique steric and electronic properties imparted by the pentamethyl substituents at the 1, 4, and 7-positions contribute to its stability and functionality under various reaction conditions. This has led to its incorporation into the development of kinase inhibitors, antiviral agents, and other therapeutic molecules where precise molecular tuning is essential.

One of the most compelling aspects of 6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene is its role as a building block in medicinal chemistry. Researchers have demonstrated its utility in generating substituted naphthalene derivatives with enhanced binding affinity to biological targets. For instance, studies have highlighted its potential in designing small-molecule modulators of protein-protein interactions (PPIs), which are challenging but critical targets for drug intervention. The bromine moiety facilitates further functionalization via palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores while maintaining structural integrity.

The compound’s significance extends beyond pharmaceutical applications into materials science. Its rigid aromatic core and electron-deficient nature make it a candidate for developing organic semiconductors and luminescent materials. Recent work has explored its incorporation into π-conjugated systems for optoelectronic devices, where the influence of the pentamethyl groups on electron delocalization plays a crucial role in optimizing charge transport properties. This dual utility underscores the broad appeal of 6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene as a versatile chemical entity.

Advances in synthetic methodologies have further amplified the appeal of this compound. Modern catalytic systems now allow for highly regioselective bromination and alkylation reactions on the naphthalene scaffold. For example, transition-metal-catalyzed C-H activation techniques have enabled direct functionalization at previously inaccessible positions within the molecule. Such innovations not only streamline synthetic routes but also expand the synthetic toolbox for accessing related derivatives with tailored properties.

The integration of computational chemistry into drug discovery has also shed new light on the potential of 6-Bromo-1,1,4,4,7-pentamethyl-1,4-dihydronaphthalene. Molecular modeling studies have predicted favorable interactions between this compound’s structure and various biological targets based on docking simulations. These predictions have guided experimental efforts toward optimizing lead compounds with improved pharmacokinetic profiles. The synergy between experimental synthesis and computational analysis exemplifies modern drug development paradigms where data-driven approaches accelerate discovery.

In conclusion,6-Bromo-1,1,4,4,7-pentamethyl- ¹⁴⁴⁻hydronaphthalene (CAS No. 36⁴⁶²⁶−⁶⁷−⁵) stands as a cornerstone in contemporary chemical research due to its multifaceted utility across pharmaceuticals and materials science domains. Its structural versatility, coupled with enhanced reactivity from bromination, positions it as an indispensable intermediate for innovative molecular design. As research progresses, further explorationof this compound’s potential promises to yield groundbreaking advancements with profound implications for both health care and technology sectors.